Cas no 1862459-68-4 (Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl-)

• Product Name: Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl-
• CAS No: 1862459-68-4
• MF: C₁₀H₁₅ClS
• MW: 202.744100809097
• CID: 5285263
• Update Time: 2025-05-23

Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl-

• Inchi： 1S/C10H15ClS/c1-8-4-9(6-12-8)5-10(2,3)7-11/h4,6H,5,7H2,1-3H3
• InChI Key： DAAVRAWYFYYXLL-UHFFFAOYSA-N
• SMILES： C1(C)SC=C(CC(C)(C)CCl)C=1

Additional information on Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl-

Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- (CAS No. 1862459-68-4): A Comprehensive Overview

Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- (CAS No. 1862459-68-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The molecular structure of this compound consists of a thiophene core substituted with a 3-chloro-2,2-dimethylpropyl group at the 4-position and a methyl group at the 2-position, which contributes to its distinct chemical properties and reactivity.

The synthesis of Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The process typically begins with the functionalization of a thiophene ring, followed by the introduction of the 3-chloro-2,2-dimethylpropyl and methyl substituents. Advanced techniques such as cross-coupling reactions and Grignard additions are often employed to achieve high yields and purity. The chemical purity of this compound is crucial for its intended applications, particularly in pharmaceutical research where impurities can significantly affect biological activity.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse biological activities. Thiophene-based compounds have shown potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The structural features of Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl-, particularly the presence of the chloro and methyl groups, contribute to its ability to interact with biological targets effectively. This has led to extensive research into its pharmacological properties and potential drug development.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have been exploring its potential as a lead compound for the development of new drugs. The biological activity of Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- has been studied in various preclinical models, demonstrating promising results in inhibiting specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain kinases relevant to cancer progression. Such findings underscore the importance of thiophene derivatives in drug discovery efforts.

The pharmacokinetic profile of Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- is another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics make it an attractive candidate for further development into a viable therapeutic agent.

Furthermore, the synthetic versatility of Thiophene derivatives like Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- allows for modifications that can enhance their biological activity or improve their pharmacokinetic properties. Researchers can explore different substitution patterns on the thiophene ring or alter the side chains to optimize drug-like characteristics. This flexibility is particularly valuable in medicinal chemistry where tailoring molecular structures to achieve desired biological outcomes is often necessary.

The use of computational methods has also played a significant role in studying this compound. Techniques such as molecular docking and computational modeling help researchers predict how Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- interacts with biological targets at the molecular level. These insights can guide experimental design and accelerate the drug discovery process. Additionally, computational studies can provide valuable information about potential side effects or toxicity profiles before costly animal studies are conducted.

In conclusion, Thiophene, 4-(3-chloro-2,2-dimethylpropyl)-2-methyl- (CAS No. 1862459-68-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research and development in various therapeutic areas. The ongoing studies into its biological activity, pharmacokinetic properties, and synthetic pathways highlight its potential as a lead compound for new drugs. As research continues to uncover more about the capabilities of thiophene derivatives like this one,Thiophene, 4-(3-chloro-2, dimethylpropyl), -methyl, will undoubtedly play an increasingly important role in shaping future treatments for various diseases.